Cas no 1421483-78-4 (2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide)

• Product Name: 2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide
• CAS No: 1421483-78-4
• MF: C₁₃H₁₄ClNO₃S₂
• MW: 331.838160037994
• CID: 5779328
• PubChem ID: 71787852
• Update Time: 2025-05-23

2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-(3-hydroxy-3-thiophen-2-ylpropyl)benzenesulfonamide
• AKOS024536769
• VU0535401-1
• CHEMBL3439794
• 1421483-78-4
• 2-chloro-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzenesulfonamide
• F6190-1747
• 2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide

• Inchi： 1S/C13H14ClNO3S2/c14-10-4-1-2-6-13(10)20(17,18)15-8-7-11(16)12-5-3-9-19-12/h1-6,9,11,15-16H,7-8H2
• InChI Key： YERLJUCDNFKHPN-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1S(NCCC(C1=CC=CS1)O)(=O)=O

Computed Properties

• Exact Mass: 331.0103633g/mol
• Monoisotopic Mass: 331.0103633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide

Introduction to 2-Chloro-N-[3-Hydroxy-3-(Thiophen-2-yl)propyl]benzene-1-sulfonamide (CAS No. 1421483-78-4)

2-Chloro-N-[3-Hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide, with the CAS number 1421483-78-4, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and medicinal chemistry. This compound is characterized by its unique structural features, which include a benzene ring, a sulfonamide group, and a thiophene moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide is particularly noteworthy. The presence of the sulfonamide group imparts significant biological activity, making it a valuable scaffold for the development of new drugs. Sulfonamides are known for their antimicrobial and anti-inflammatory properties, which have been extensively studied in various therapeutic contexts. The thiophene moiety, on the other hand, adds further complexity and versatility to the molecule, enhancing its potential for modulating biological targets.

Recent research has focused on the pharmacological properties of 2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide. Studies have shown that this compound exhibits potent anti-inflammatory effects, making it a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). The mechanism of action is believed to involve the inhibition of pro-inflammatory cytokines and enzymes, thereby reducing inflammation and associated symptoms.

In addition to its anti-inflammatory properties, 2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide has also been investigated for its potential as an anticancer agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells and inhibit tumor growth. The exact mechanisms underlying these effects are still being elucidated, but they likely involve the modulation of signaling pathways that regulate cell survival and proliferation.

The hydroxyl group in the structure of 2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide plays a crucial role in its biological activity. This functional group can form hydrogen bonds with target proteins, enhancing the binding affinity and selectivity of the compound. This property is particularly important in drug design, as it allows for the development of more potent and selective therapeutics with reduced side effects.

The synthesis of 2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide involves several steps, including the formation of the thiophene moiety, the introduction of the sulfonamide group, and the final coupling reaction to form the complete molecule. These synthetic routes have been optimized to improve yield and purity, making it feasible for large-scale production in pharmaceutical settings.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide in human subjects. Preliminary results from phase I trials have shown that the compound is well-tolerated at therapeutic doses, with no significant adverse effects reported. These findings are encouraging and pave the way for further clinical development.

In conclusion, 2-chloro-N-[3-hydroxy-3-(thiophen-2-yl)propyl]benzene-1-sulfonamide (CAS No. 1421483-78-4) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological profile make it an attractive candidate for further research and development in pharmaceutical chemistry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing medical treatments for various diseases.